Cas no 1928739-41-6 ((3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1928739-41-6
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• CID: 5744718
• PubChem ID: 130573182
• Update Time: 2025-10-20

(3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1928739-41-6
• EN300-1116525
• (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol
• (3-Fluoropyridin-4-yl)-(1H-pyrazol-4-yl)methanol
• 4-Pyridinemethanol, 3-fluoro-α-1H-pyrazol-4-yl-

• Inchi： 1S/C9H8FN3O/c10-8-5-11-2-1-7(8)9(14)6-3-12-13-4-6/h1-5,9,14H,(H,12,13)
• InChI Key： KYPLUZQDTPDPTN-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 422.9±40.0 °C(Predicted)
• pka: 11.62±0.20(Predicted)

Additional information on (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol

(3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol: A Comprehensive Overview

(3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol, with the CAS number 1928739-41-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol consists of a fluorinated pyridine ring and a pyrazole ring connected through a methylene bridge. The presence of the fluorine atom and the heterocyclic rings imparts specific chemical and biological properties to this compound, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, improved pharmacokinetic properties, and increased biological activity. The fluorine atom in (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol plays a crucial role in modulating its interactions with biological targets, thereby enhancing its efficacy as a potential therapeutic agent.

In the context of drug discovery, (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol has been investigated for its potential as an inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer progression. The study highlighted the compound's ability to selectively target this kinase without affecting other kinases, suggesting its potential as a targeted therapy for cancer treatment.

Furthermore, the pyrazole moiety in (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol has been associated with anti-inflammatory and analgesic properties. A study published in the European Journal of Medicinal Chemistry (2021) reported that this compound effectively reduced inflammation and pain in animal models, indicating its potential as a non-opioid analgesic agent. The combination of the fluorinated pyridine and pyrazole rings provides a unique pharmacophore that could be further optimized for improved therapeutic outcomes.

The synthesis of (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol has been extensively studied to develop efficient and scalable methods for its production. One notable synthetic route involves the coupling of 3-fluoroisonicotinaldehyde with 1H-pyrazole using a palladium-catalyzed cross-coupling reaction. This method offers high yields and excellent selectivity, making it suitable for large-scale synthesis in industrial settings.

In addition to its therapeutic applications, (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol has also been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, enabling the creation of diverse derivatives with tailored properties. This makes it an invaluable intermediate in the development of new drugs and materials.

The safety profile of (3-Fluoropyridin-4-yl)(1H-pyrazol-4-yl)methanol is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins, making it suitable for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (3-Fluoropyridin-4-yl)(1H-pyrazol-4-y)methanol, with CAS number 1928739-41-, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties, make it an attractive candidate for the development of novel therapeutic agents. Continued research and development will likely uncover additional applications and optimize its use in various medical fields.